Cas no 129212-21-1 (3,5-Heptanediol,(3S,5S)-)

3,5-Heptanediol, (3S,5S)- is a chiral diol characterized by its stereospecific configuration at the 3rd and 5th carbon positions. This compound is valued for its role as a versatile building block in organic synthesis, particularly in the production of fine chemicals, pharmaceuticals, and specialty polymers. Its defined stereochemistry enables precise control over reaction outcomes, making it useful in asymmetric synthesis and catalyst design. The diol functionality allows for further derivatization, including esterification or etherification, enhancing its utility in complex molecular frameworks. High purity grades ensure reproducibility in research and industrial applications, while its stability under standard conditions facilitates handling and storage.
3,5-Heptanediol,(3S,5S)- structure
3,5-Heptanediol,(3S,5S)- structure
Product Name:3,5-Heptanediol,(3S,5S)-
CAS No:129212-21-1
MF:C7H16O2
MW:132.200742721558
MDL:MFCD06797327
CID:138726
PubChem ID:12641370
Update Time:2025-10-31

3,5-Heptanediol,(3S,5S)- Chemical and Physical Properties

Names and Identifiers

    • 3,5-Heptanediol,(3S,5S)-
    • (+)-3,5-Heptanediol
    • (3S,5S)-3,5-HEPTANEDIOL
    • (3S,5S)-(+)-3,5-HEPTANEDIOL
    • (3S,5S)-(+)-3,5-Heptanediol,99%
    • 129212-21-1
    • CS-0107514
    • SCHEMBL3097066
    • 3,5-Heptanediol, (3S,5S)-
    • (3S,5S)-HEPTANE-3,5-DIOL
    • MFCD06797327
    • BQWORYKVVNTRAW-BQBZGAKWSA-N
    • MDL: MFCD06797327
    • Inchi: 1S/C7H16O2/c1-3-6(8)5-7(9)4-2/h6-9H,3-5H2,1-2H3/t6-,7-/m0/s1
    • InChI Key: BQWORYKVVNTRAW-BQBZGAKWSA-N
    • SMILES: O[C@@H](CC)C[C@H](CC)O

Computed Properties

  • Exact Mass: 132.11508
  • Monoisotopic Mass: 132.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 55.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 0.945±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 52°C
  • Boiling Point: 229.9±8.0 ºC (760 Torr),
  • Flash Point: 117.5±7.2 ºC,
  • Solubility: Slightly soluble (19 g/l) (25 º C),
  • PSA: 40.46
  • LogP: 0.91830
  • Specific Rotation: +40° (c 10, ethanol)
  • Solubility: Not available

3,5-Heptanediol,(3S,5S)- Pricemore >>

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Additional information on 3,5-Heptanediol,(3S,5S)-

Exploring the Unique Properties and Applications of 3,5-Heptanediol,(3S,5S)- (CAS No. 129212-21-1)

In the realm of specialty chemicals, 3,5-Heptanediol,(3S,5S)- (CAS No. 129212-21-1) stands out as a chiral diol with significant potential in pharmaceuticals, fragrances, and advanced material synthesis. This compound, characterized by its stereospecific (3S,5S) configuration, has garnered attention for its role as a versatile building block in asymmetric synthesis. Researchers and industries are increasingly exploring its applications due to its unique molecular structure, which offers distinct advantages in enantioselective reactions and polymer chemistry.

The growing demand for chiral intermediates like 3,5-Heptanediol,(3S,5S)- aligns with trends in green chemistry and sustainable manufacturing. As consumers and regulators push for eco-friendly products, this compound’s potential as a bio-based material precursor has become a hot topic. Recent studies highlight its utility in synthesizing biodegradable polymers, a field gaining traction amid global plastic waste concerns. Its low toxicity profile further enhances its appeal for cosmetic and pharmaceutical formulations, where safety is paramount.

From a technical perspective, the CAS No. 129212-21-1 identifier is critical for researchers sourcing high-purity 3,5-Heptanediol,(3S,5S)-. Analytical techniques such as chiral HPLC and NMR spectroscopy are essential to verify its stereochemical purity, a key factor in applications like drug development. The compound’s ability to act as a ligand or catalyst in metal-organic frameworks (MOFs) has also sparked interest in materials science, particularly for gas storage and separation technologies.

Market trends reveal rising searches for terms like "sustainable chiral solvents" and "enantiopure diols for pharmaceuticals," reflecting broader industry shifts. 3,5-Heptanediol,(3S,5S)- addresses these needs by offering a balance of reactivity and stability. Its compatibility with enzymatic catalysis—another trending topic—makes it a candidate for biocatalytic processes, reducing reliance on traditional chemical methods.

In conclusion, 3,5-Heptanediol,(3S,5S)- (CAS No. 129212-21-1) exemplifies innovation in fine chemicals. Its multifaceted applications, from flavor and fragrance enhancers to high-performance polymers, position it as a compound of growing importance. As research continues to uncover new uses, its role in advancing sustainable chemistry and precision synthesis will likely expand, meeting the evolving demands of science and industry.

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